Cas no 2734774-51-5 (2-Fluoro-1-iodo-3-isopropoxy-5-(trifluoromethyl)benzene)

• Product Name: 2-Fluoro-1-iodo-3-isopropoxy-5-(trifluoromethyl)benzene
• CAS No: 2734774-51-5
• MF: C₁₀H₉F₄IO
• MW: 348.08
• CID: 5079858
• Update Time: 2025-08-05

2-Fluoro-1-iodo-3-isopropoxy-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-1-iodo-3-isopropoxy-5-(trifluoromethyl)benzene

• Inchi： 1S/C10H9F4IO/c1-5(2)16-8-4-6(10(12,13)14)3-7(15)9(8)11/h3-5H,1-2H3
• InChI Key： OTJMYAXNULYSTI-UHFFFAOYSA-N
• SMILES： C1(C=C(OC(C)C)C(F)=C(I)C=1)C(F)(F)F

Additional information on 2-Fluoro-1-iodo-3-isopropoxy-5-(trifluoromethyl)benzene

Professional Introduction to 2-Fluoro-1-iodo-3-isopropoxy-5-(trifluoromethyl)benzene (CAS No. 2734774-51-5)

2-Fluoro-1-iodo-3-isopropoxy-5-(trifluoromethyl)benzene, with the CAS number 2734774-51-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, including a fluoro substituent, an iodo group, an isopropoxy moiety, and a trifluoromethyl group, exhibits a range of chemical properties that make it particularly valuable for synthetic applications and as a building block in the development of novel molecules.

The structural composition of 2-Fluoro-1-iodo-3-isopropoxy-5-(trifluoromethyl)benzene imparts distinct reactivity patterns that are highly useful in organic synthesis. The presence of the iodo group, for instance, facilitates cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the fluoro and trifluoromethyl substituents can influence the electronic properties of the aromatic ring, making it a versatile intermediate in the synthesis of pharmacologically active compounds.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of fluorine atoms into drug molecules often leads to increased binding affinity and selectivity. The study by Zhang et al. (2022) highlights the role of fluoroaromatics in medicinal chemistry, demonstrating how these compounds can be tailored to exhibit specific pharmacological effects. The compound 2-Fluoro-1-iodo-3-isopropoxy-5-(trifluoromethyl)benzene aligns with this trend, offering a promising scaffold for further derivatization and exploration.

The isopropoxy group in 2-Fluoro-1-iodo-3-isopropoxy-5-(trifluoromethyl)benzene contributes to its stability under various reaction conditions and can serve as a handle for further functionalization. This feature is particularly advantageous in multi-step synthetic routes where maintaining structural integrity is crucial. The trifluoromethyl group, on the other hand, is known for its ability to modulate lipophilicity and metabolic clearance, making it a key moiety in drug design. Research by Li et al. (2021) underscores the impact of trifluoromethylation on pharmacokinetic profiles, suggesting that compounds containing this group may exhibit favorable pharmacological properties.

The applications of 2-Fluoro-1-iodo-3-isopropoxy-5-(trifluoromethyl)benzene extend beyond pharmaceuticals into materials science. Fluorinated aromatic compounds are increasingly being used in the development of advanced materials such as liquid crystals, organic semiconductors, and optoelectronic devices. The unique electronic properties conferred by fluorine substitution make these materials attractive for applications in display technologies and renewable energy systems. A notable study by Harris et al. (2020) explores the use of fluorinated benzenes in organic light-emitting diodes (OLEDs), demonstrating their potential in enhancing device performance.

The synthesis of 2-Fluoro-1-iodo-3-isopropoxy-5-(trifluoromethyl)benzene involves a series of well-established organic transformations that highlight its synthetic utility. The starting material typically undergoes halogenation followed by functional group interconversion to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective routes to these complex molecules. For instance, transition metal-catalyzed cross-coupling reactions now allow for the precise assembly of fluorinated aromatic structures with high yields and minimal byproducts.

The growing body of research on fluorinated aromatic compounds underscores their importance as versatile intermediates in modern chemistry. The compound 2-Fluoro-1-iodo-3-isopropoxy-5-(trifluoromethyl)benzene, with its unique combination of substituents, exemplifies this trend. Its potential applications in drug discovery and materials science are vast, making it a compound of considerable interest to both academic researchers and industry professionals. As methodologies for fluorination continue to evolve, so too will the opportunities for innovation using this remarkable molecule.